2,4-Dichloro-3-nitrobenzoic acid

• IUPAC Name: 2,4-dichloro-3-nitrobenzoic acid
• InChI: InChI=1S/C7H3Cl2NO4/c8-4-2-1-3(7(11)12)5(9)6(4)10(13)14/h1-2H,(H,11,12)
• InChI Key: KBQPYERMRVPJDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C7H3Cl2NO4
• DSSTOX Substance ID: DTXSID601302489
• Molecular Weight: 236.01 g/mol
• CAS No.: 39053-42-4

Description

2,4-Dichloro-3-nitrobenzoic acid is an aromatic compound that belongs to the class of nitrobenzoic acids It is characterized by the presence of two chlorine atoms and one nitro group attached to a benzene ring with a carboxylic acid functional group

Scientific Research Applications

2,4-Dichloro-3-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The nitro group, −NO2, is a hybrid of two equivalent resonance structures. The hybrid structure has a full positive charge on nitrogen and a half-negative charge on each oxygen. This is in accord with the high dipole moments of nitro compounds.

Safety and Hazards

It is recommended to avoid dust formation, breathing mist, gas, or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation.

Preparation Methods

Synthetic Routes and Reaction Conditions

2,4-Dichloro-3-nitrobenzoic acid can be synthesized through the nitration of 2,4-dichlorobenzoic acid. The nitration process involves the introduction of a nitro group into the aromatic ring using a mixture of concentrated nitric acid and sulfuric acid. The reaction is typically carried out under controlled temperature conditions to ensure the selective nitration at the desired position on the benzene ring.

Industrial Production Methods

In industrial settings, the production of this compound follows similar principles but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The product is then purified through recrystallization or other suitable methods to obtain the desired quality.

Chemical Reactions Analysis

Types of Reactions

2,4-Dichloro-3-nitrobenzoic acid undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as iron and hydrochloric acid or catalytic hydrogenation.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Esterification: The carboxylic acid group can react with alcohols to form esters in the presence of acid catalysts.

Common Reagents and Conditions

Reducing Agents: Iron and hydrochloric acid, catalytic hydrogenation.

Nucleophiles: Amines, alkoxides.

Catalysts: Sulfuric acid for esterification.

Major Products

Amino Derivatives: Formed through the reduction of the nitro group.

Substituted Derivatives: Formed through nucleophilic aromatic substitution.

Esters: Formed through esterification reactions.

Comparison with Similar Compounds

Similar Compounds

• 2,4-Dichloro-5-fluoro-3-nitrobenzoic acid
• 2,6-Dichloro-3-nitrobenzoic acid
• 3-Nitrobenzoic acid

Uniqueness

2,4-Dichloro-3-nitrobenzoic acid is unique due to the specific positioning of its chlorine and nitro groups, which influence its chemical reactivity and potential applications. Compared to other nitrobenzoic acids, it offers distinct properties that make it suitable for specific synthetic and industrial processes.

Synthesis routes and methods

Procedure details

To a solution of 25 ml of fuming nitric acid and 20 ml of sulfuric acid, 25 g of 2,4-dichlorobenzoic acid was gradually added. After completion of the heat generation, the reaction mixture was poured into ice water. Precipitated solid was washed with water and dried to obtain 23.0 g of the desired product.